Hexafluoroferrate(4-)

• Molecular Formula: F6Fe-4
• Molecular Weight: 169.84 g/mol
• IUPAC Name: hexafluoroiron(4-)
• InChI: InChI=1S/6FH.Fe/h6*1H;/q;;;;;;+2/p-6
• InChI Key: DDVGVXFXDUQIAH-UHFFFAOYSA-H
• SMILES: F[Fe-4](F)(F)(F)(F)F

Description

Hexafluoroferrate(4−), with the molecular formula $[FeF_6]^{4−}$, is a coordination complex where iron(II) ($Fe^{2+}$) is surrounded by six fluoride ($F^−$) ligands in an octahedral geometry . Key properties include:

• Molecular weight: 169.833 g/mol
• Oxidation state of Fe: +2 ($d^6$ configuration)
• Coordination number: 6
• Spin state: High-spin due to the weak field ligand ($F^−$), resulting in four unpaired electrons .

Comparison with Similar Compounds

Hexafluoroferrate(III) ($[FeF_6]^{3−}$)

Key Differences :

Property	$[FeF_6]^{4−}$ (Fe²⁺)	$[FeF_6]^{3−}$ (Fe³⁺)
Oxidation state	+2	+3
d-electron count	$d^6$	$d^5$
Unpaired electrons	4 (high-spin)	5 (high-spin)
Magnetic moment	~4.9 BM	~5.9 BM
Example compound	$K4[FeF6]$	$(NH4)3[FeF_6]$

• Stability: $[FeF6]^{3−}$ salts like ammonium hexafluoroferrate(III) decompose upon heating, releasing toxic $F^−$, $NH3$, and $NO_x$ .
• Applications : $[FeF_6]^{3−}$ complexes have been studied for use as MRI contrast agents due to their paramagnetism .

Hexacyanoferrate(II) ($[Fe(CN)_6]^{4−}$)

Key Differences :

Property	$[FeF_6]^{4−}$	$[Fe(CN)_6]^{4−}$
Ligand type	Weak field ($F^−$)	Strong field ($CN^−$)
Spin state	High-spin	Low-spin
Unpaired electrons	4	0
Color	Pale yellow/green	Deep blue (Prussian blue)
Applications	Limited industrial use	Pigments, sensors

• Magnetic Behavior : The strong field $CN^−$ ligand causes pairing of $d$-electrons in $[Fe(CN)6]^{4−}$, rendering it diamagnetic, unlike the paramagnetic $[FeF6]^{4−}$ .

Other Hexafluoro Complexes

Hexafluoroaluminate ($[AlF_6]^{3−}$)

• Structure : Octahedral $Al^{3+}$ with $F^−$ ligands.
• Solubility : Ammonium hexafluoroaluminate ($(NH4)3[AlF6]$) is water-soluble, unlike many $[FeF6]^{4−}$ salts .
• Applications : Used as a flux in metallurgy .

Hexafluorosilicate ($[SiF_6]^{2−}$)

• Stability : More thermally stable than $[FeF_6]^{4−}$, decomposing only at high temperatures.
• Toxicity : Releases $HF$ upon hydrolysis, similar to fluorometallates .